3-Cyano-5-(4-formylphenyl)phenol, 95%

• IUPAC Name: 3-(4-formylphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H9NO2/c15-8-11-5-13(7-14(17)6-11)12-3-1-10(9-16)2-4-12/h1-7,9,17H
• InChI Key: DMXDDZKQRVBYEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C14H9NO2
• DSSTOX Substance ID: DTXSID00684647
• Molecular Weight: 223.23 g/mol
• CAS RN: 1261982-62-0

Description

3-Cyano-5-(4-formylphenyl)phenol, 95% (3-CN-5-FPP) is a chemical compound belonging to the class of phenols. It is a white crystalline solid with a molecular weight of 212.14 g/mol and a melting point of 101-102 °C. 3-CN-5-FPP has a wide range of applications in various scientific fields, including medicinal chemistry, organic synthesis, and biochemistry.

Mechanism of Action

3-Cyano-5-(4-formylphenyl)phenol, 95% is believed to act as an electron-transferring agent in the body. It can transfer electrons from one molecule to another, thereby facilitating various biochemical reactions. It can also act as a catalyst in the synthesis of various biologically active compounds.
Biochemical and Physiological Effects
3-Cyano-5-(4-formylphenyl)phenol, 95% has been found to have various biochemical and physiological effects. It has been found to increase the activity of certain enzymes, such as cytochrome P450 and nitric oxide synthase. It has also been found to have anti-inflammatory and antioxidant effects. In addition, it has been found to have an inhibitory effect on the growth of certain bacteria, such as Escherichia coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

The use of 3-Cyano-5-(4-formylphenyl)phenol, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is readily available. In addition, it is relatively stable and can be stored for extended periods of time. However, it is also important to note that 3-Cyano-5-(4-formylphenyl)phenol, 95% is a highly reactive compound and can be toxic if not handled properly. Therefore, it is important to take proper safety precautions when working with this reagent.

Future Directions

In the future, 3-Cyano-5-(4-formylphenyl)phenol, 95% could be used in the development of new drugs, such as anti-inflammatory agents, antidiabetic agents, and antibiotics. It could also be used to develop new organic compounds, such as amino acids, peptides, and nucleotides. In addition, it could be used to develop new biologically active compounds, such as hormones, neurotransmitters, and enzymes. Finally, it could be used to develop new methods for the synthesis of various compounds.

Synthesis Methods

3-Cyano-5-(4-formylphenyl)phenol, 95% can be synthesized by a two-step reaction process. The first step involves the reaction of 4-formylphenol with hydrochloric acid in an aqueous medium, resulting in the formation of 4-formylphenol hydrochloride. The second step involves the reaction of 4-formylphenol hydrochloride with sodium nitrite in an aqueous medium, resulting in the formation of 3-Cyano-5-(4-formylphenyl)phenol, 95%.

Scientific Research Applications

3-Cyano-5-(4-formylphenyl)phenol, 95% has been used in various scientific research applications, such as medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, it has been used as an intermediate for the synthesis of various biologically active compounds, such as anti-inflammatory agents, antidiabetic agents, and antibiotics. In organic synthesis, it has been used as a reagent for the synthesis of various organic compounds, such as amino acids, peptides, and nucleotides. In biochemistry, it has been used as a reagent for the synthesis of various biologically active compounds, such as hormones, neurotransmitters, and enzymes.